Cas no 923197-75-5 ((6-Bromo-1H-indol-2-yl)methanol)

(6-Bromo-1H-indol-2-yl)methanol is a brominated indole derivative featuring a hydroxymethyl functional group at the 2-position of the indole core. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. The presence of both the bromo and hydroxymethyl groups enables selective functionalization, facilitating further derivatization through cross-coupling reactions or nucleophilic substitutions. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage, while its reactivity profile supports diverse synthetic pathways.

(6-Bromo-1H-indol-2-yl)methanol structure

923197-75-5 structure

Product Name:(6-Bromo-1H-indol-2-yl)methanol

CAS No:923197-75-5

MF:C₉H₈BrNO

MW:226.06992149353

MDL:MFCD08445239

CID:855169

PubChem ID:13567957

Update Time:2025-06-07

(6-Bromo-1H-indol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (6-Bromo-1H-indol-2-yl)methanol
- 6-bromo-1H-Indole-2-methanol
- 1H-Indole-2-methanol, 6-bromo-
- 6-Bromindol-2-methanol
- CNSVVCNALIWZAK-UHFFFAOYSA-N
- (6-bromoindol-2-yl)methan-1-ol
- SBB096911
- NE44383
- Z3027
- ST24026311
- Z228589546
- MFCD08445239
- DTXSID30544008
- AB01327461-02
- AKOS005072385
- CS-0146455
- 923197-75-5
- 6-Bromo-2-(hydroxymethyl)-1H-indole
- A860117
- ED-0743
- C77160
- NCGC00334344-01
- SCHEMBL9929376
- EN300-27831
- FT-0733912
- DB-079284
- MDL： MFCD08445239
- Inchi： 1S/C9H8BrNO/c10-7-2-1-6-3-8(5-12)11-9(6)4-7/h1-4,11-12H,5H2
- InChI Key： CNSVVCNALIWZAK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C=C(CO)NC=2C=1

Computed Properties

Exact Mass: 224.97893g/mol
Monoisotopic Mass: 224.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36
XLogP3: 1.9

Experimental Properties

Melting Point: 111-113°

(6-Bromo-1H-indol-2-yl)methanol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： 24/25
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

(6-Bromo-1H-indol-2-yl)methanol Customs Data

HS CODE：29339900

(6-Bromo-1H-indol-2-yl)methanol Pricemore >>

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